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Compound of Interest

Compound Name: Boron subphthalocyanine chloride

Cat. No.: B3068306 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Boron subphthalocyanine chloride, a dye utilized in various

research applications, requires careful management as hazardous waste due to its chlorinated

organic nature and associated health risks.[1] This guide provides a detailed, step-by-step

protocol for its safe disposal.

Health and Safety Overview
Boron subphthalocyanine chloride is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may also lead to respiratory irritation.[2][3] Adherence

to appropriate safety protocols is crucial when handling this compound.

Safety Data Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3068306?utm_src=pdf-interest
https://www.benchchem.com/product/b3068306?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3068306?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/425540
https://pubchem.ncbi.nlm.nih.gov/compound/Boron-subphthalocyanine-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Classification Precautionary Statements

Skin Irritation Skin Irrit. 2
H315: Causes skin irritation.[2]

[3]

Eye Irritation Eye Irrit. 2
H319: Causes serious eye

irritation.[2][3]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.[2][3]

General Handling

P261, P264, P271, P280,

P302+P352,

P305+P351+P338[2]

Experimental Protocol for Disposal
This protocol outlines the necessary steps for the safe disposal of waste containing Boron
subphthalocyanine chloride.

1. Waste Characterization and Segregation:

All materials contaminated with Boron subphthalocyanine chloride must be treated as

hazardous chemical waste.[1] This includes:

Pure or unused Boron subphthalocyanine chloride powder.

Solutions containing the compound.

Contaminated laboratory consumables (e.g., pipette tips, vials, gloves, weighing boats,

paper towels).

Materials used for spill cleanup.

Proper segregation at the point of generation is critical.[1]

2. Waste Stream Classification and Containerization:
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Waste Type Description
Recommended
Container

Disposal Notes

Solid Waste

Unused powder,

contaminated gloves,

weigh boats, paper

towels, etc.[1]

Labeled, sealed, and

durable plastic

container or drum.[1]

Do not mix with non-

hazardous solid

waste. Ensure the

container is

compatible with

chlorinated organic

compounds.[1]

Liquid Waste

(Halogenated)

Solutions of Boron

subphthalocyanine

chloride in chlorinated

solvents (e.g.,

dichloromethane,

chloroform).[1]

Labeled, sealed, and

compatible glass or

polyethylene

container.[1]

Must be segregated

as halogenated

organic waste. Do not

mix with non-

halogenated solvents.

Keep the container

closed when not in

use.[1]

Sharps Waste

Needles, syringes, or

glass Pasteur pipettes

contaminated with the

compound.[1]

Puncture-proof,

labeled sharps

container.[1]

Do not place in

regular solid or liquid

waste containers.[1]

3. Spill Management:

In the event of a spill, follow these procedures:

Minor Solid Spill:

Restrict access to the area.

Wearing appropriate Personal Protective Equipment (PPE), gently sweep up the solid

material to avoid creating dust.

Place the material and any contaminated cleaning tools into the designated solid

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_SubNC_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with a damp paper towel and dispose of it as solid hazardous waste.

[1]

Minor Liquid Spill:

Restrict access to the area.

Wearing appropriate PPE, contain the spill with an absorbent material (e.g., chemical spill

pads or vermiculite).

Place the absorbent material into the solid hazardous waste container.

Clean the spill area with a solvent-dampened cloth and dispose of it as solid hazardous

waste.[1]

Major Spill:

Evacuate the immediate area.

Alert colleagues and your supervisor.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a major spill unless you are trained to do so.[1]

4. Final Disposal:

All waste containers must be clearly labeled with their contents and associated hazards. Follow

your institution's guidelines for the storage and pickup of hazardous waste by the EHS

department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Boron subphthalocyanine chloride waste.
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Caption: Workflow for the segregation and disposal of Boron subphthalocyanine chloride
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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